Cas no 67923-55-1 (2-ethoxy-3-methylcyclopent-2-en-1-one)

• Product Name: 2-ethoxy-3-methylcyclopent-2-en-1-one
• CAS No: 67923-55-1
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 967817
• PubChem ID: 106146
• Update Time: 2025-04-19

2-ethoxy-3-methylcyclopent-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-3-methylcyclopent-2-en-1-one
• 2-Ethoxy-3-methyl-2-cyclopenten-1-one
• DTXSID1070852
• EINECS 267-771-5
• NS00036294
• 2-Cyclopenten-1-one, 2-ethoxy-3-methyl-
• 67923-55-1
• JSMWJHCOWHXYML-UHFFFAOYSA-N

• Inchi： 1S/C8H12O2/c1-3-10-8-6(2)4-5-7(8)9/h3-5H2,1-2H3
• InChI Key： JSMWJHCOWHXYML-UHFFFAOYSA-N
• SMILES： O(CC)C1C(CCC=1C)=O

Computed Properties

• Exact Mass: 140.084
• Monoisotopic Mass: 140.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.01
• Boiling Point: 238.2°C at 760 mmHg
• Flash Point: 102.1°C
• Refractive Index: 1.465

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones